N-cyclopropyl-2-(1,3-dioxolan-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-cyclopropyl-2-(1,3-dioxolan-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C12H20N2O3/c15-12(13-9-4-5-9)14-6-2-1-3-10(14)11-16-7-8-17-11/h9-11H,1-8H2,(H,13,15)
• InChI Key: NSEHXWTWOXNTSS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2OCCO2)C(=O)NC3CC3
• Molecular Formula: C12H20N2O3
• Molecular Weight: 240.30 g/mol

Description

N-cyclopropyl-2-(1,3-dioxolan-2-yl)piperidine-1-carboxamide, also known as CPP-115, is a synthetic derivative of the neurotransmitter gamma-aminobutyric acid (GABA). It has gained significant attention in scientific research due to its potential as a therapeutic agent for the treatment of various neurological and psychiatric disorders.

Mechanism of Action

N-cyclopropyl-2-(1,3-dioxolan-2-yl)piperidine-1-carboxamide works by inhibiting the enzyme GABA transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, N-cyclopropyl-2-(1,3-dioxolan-2-yl)piperidine-1-carboxamide increases the levels of GABA in the brain, which can lead to a reduction in seizures, anxiety, and addiction.
Biochemical and Physiological Effects:
N-cyclopropyl-2-(1,3-dioxolan-2-yl)piperidine-1-carboxamide has been shown to have a number of biochemical and physiological effects, including an increase in GABA levels, a reduction in glutamate levels, and an increase in the activity of GABAergic neurons. It has also been shown to have anxiolytic, anticonvulsant, and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopropyl-2-(1,3-dioxolan-2-yl)piperidine-1-carboxamide in lab experiments is its specificity for GABA transaminase, which reduces the risk of off-target effects. However, N-cyclopropyl-2-(1,3-dioxolan-2-yl)piperidine-1-carboxamide has also been shown to have a short half-life, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research involving N-cyclopropyl-2-(1,3-dioxolan-2-yl)piperidine-1-carboxamide, including the development of more potent and selective inhibitors of GABA transaminase, the investigation of its potential as a treatment for other neurological and psychiatric disorders, and the exploration of its effects on cognition and memory. Additionally, further research is needed to fully understand the mechanism of action of N-cyclopropyl-2-(1,3-dioxolan-2-yl)piperidine-1-carboxamide and its potential side effects.

Synthesis Methods

N-cyclopropyl-2-(1,3-dioxolan-2-yl)piperidine-1-carboxamide is synthesized through a series of chemical reactions involving the conversion of GABA to its corresponding amide, followed by the cyclization of the resulting intermediate with cyclopropylcarbonyl chloride. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

N-cyclopropyl-2-(1,3-dioxolan-2-yl)piperidine-1-carboxamide has been studied extensively for its potential as a therapeutic agent for the treatment of various neurological and psychiatric disorders, including epilepsy, addiction, and anxiety. It has also been investigated for its potential as a cognitive enhancer and as a treatment for neuropathic pain.